Cas no 185018-44-4 (1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran)

1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran structure
185018-44-4 structure
Product Name:1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran
CAS No:185018-44-4
MF:C9H10O4
MW:182.173303127289
MDL:MFCD09752742
CID:2018924
PubChem ID:10845133
Update Time:2025-04-21

1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran
    • 4,5,6-trihydroxy-7-methyl-1,3-dihydro-isobenzofuran
    • 7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
    • 7-methyl-1,3-dihydroisobenzofuran-4,5,6-triol
    • EN300-269985
    • AKOS006327724
    • CHEMBL4170170
    • DTXSID10445665
    • 4,5,6-trihydroxy-7-methyl-1,3-dihydroisobenzofuran
    • 4,5,6-Isobenzofurantriol, 1,3-dihydro-7-methyl-
    • 185018-44-4
    • MDL： MFCD09752742
    • Inchi： 1S/C9H10O4/c1-4-5-2-13-3-6(5)8(11)9(12)7(4)10/h10-12H,2-3H2,1H3
    • InChI Key： VPYMCXHMAIDUNK-UHFFFAOYSA-N
    • SMILES： O1CC2C(=C(C(=C(C)C=2C1)O)O)O

Computed Properties

  • Exact Mass: 182.05790880g/mol
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.9Ų

1,3-dihydro-4,5,6-trihydroxy-7-methylisobenzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1085694-1g
7-Methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
1g
 $1428.0 2024-07-28
Enamine
EN300-269985-0.05g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
0.05g
 $524.0 2023-09-11
Enamine
EN300-269985-0.1g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
0.1g
 $684.0 2023-09-11
Enamine
EN300-269985-0.25g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
0.25g
 $977.0 2023-09-11
Enamine
EN300-269985-0.5g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
0.5g
 $1539.0 2023-09-11
Enamine
EN300-269985-1.0g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
1g
 $0.0 2023-06-07
Enamine
EN300-269985-2.5g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
2.5g
 $3865.0 2023-09-11
Enamine
EN300-269985-5.0g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
5.0g
 $5719.0 2023-03-01
Enamine
EN300-269985-10.0g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
10.0g
 $8480.0 2023-03-01
Enamine
EN300-269985-1g
7-methyl-1,3-dihydro-2-benzofuran-4,5,6-triol
 185018-44-4 95%
1g
 $1971.0 2023-09-11

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